Cas no 2137565-79-6 (3-(5-methyl-1H-pyrazol-1-yl)-1-(methylamino)cyclopentane-1-carboxylic acid)

• Product Name: 3-(5-methyl-1H-pyrazol-1-yl)-1-(methylamino)cyclopentane-1-carboxylic acid
• CAS No: 2137565-79-6
• MF: C₁₁H₁₇N₃O₂
• MW: 223.271582365036
• CID: 6373205
• PubChem ID: 165495368
• Update Time: 2025-11-01

3-(5-methyl-1H-pyrazol-1-yl)-1-(methylamino)cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-methyl-1H-pyrazol-1-yl)-1-(methylamino)cyclopentane-1-carboxylic acid
• 2137565-79-6
• EN300-1140408

• Inchi： 1S/C11H17N3O2/c1-8-4-6-13-14(8)9-3-5-11(7-9,12-2)10(15)16/h4,6,9,12H,3,5,7H2,1-2H3,(H,15,16)
• InChI Key： NIINETMLLVRLRW-UHFFFAOYSA-N
• SMILES： OC(C1(CCC(C1)N1C(C)=CC=N1)NC)=O

Computed Properties

• Exact Mass: 223.132076794g/mol
• Monoisotopic Mass: 223.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 67.2Ų

Additional information on 3-(5-methyl-1H-pyrazol-1-yl)-1-(methylamino)cyclopentane-1-carboxylic acid

Introduction to 3-(5-methyl-1H-pyrazol-1-yl)-1-(methylamino)cyclopentane-1-carboxylic acid (CAS No. 2137565-79-6)

3-(5-methyl-1H-pyrazol-1-yl)-1-(methylamino)cyclopentane-1-carboxylic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound, identified by the CAS number 2137565-79-6, belongs to a class of heterocyclic derivatives that exhibit promising biological activities. The presence of both pyrazole and cyclopentane moieties in its molecular framework contributes to its versatility, making it a valuable scaffold for drug discovery and development.

The compound’s structure consists of a cyclopentane ring substituted with a carboxylic acid group at the 1-position, an amino group at the 1-position, and a pyrazole ring at the 3-position. The pyrazole ring is further substituted with a methyl group at the 5-position, which enhances its binding affinity to various biological targets. This structural arrangement not only imparts stability to the molecule but also allows for selective interactions with biological receptors, making it an attractive candidate for further investigation.

Recent advancements in medicinal chemistry have highlighted the importance of 3-(5-methyl-1H-pyrazol-1-yl)-1-(methylamino)cyclopentane-1-carboxylic acid in the development of novel therapeutic agents. Its molecular architecture suggests potential applications in treating a range of diseases, including inflammatory disorders, neurological conditions, and metabolic syndromes. The compound’s ability to modulate enzyme activity and receptor binding has been particularly intriguing for researchers exploring new pharmacological interventions.

In particular, studies have demonstrated that derivatives of this compound exhibit inhibitory effects on key enzymes involved in inflammatory pathways. For instance, preliminary in vitro studies have shown that 3-(5-methyl-1H-pyrazol-1-yl)-1-(methylamino)cyclopentane-1-carboxylic acid can suppress the activity of cyclooxygenase (COX) enzymes, which are pivotal in the production of pro-inflammatory mediators such as prostaglandins. This suggests that the compound may have therapeutic potential in conditions like rheumatoid arthritis and other chronic inflammatory diseases.

Additionally, the pyrazole moiety in 3-(5-methyl-1H-pyrazol-1-yl)-1-(methylamino)cyclopentane-1-carboxylic acid has been identified as a critical component for its biological activity. Pyrazole derivatives are well-known for their ability to interact with heme-containing proteins and enzymes, such as cytochrome P450 enzymes. These interactions are often crucial for drug metabolism and efficacy. The presence of a methyl group at the 5-position of the pyrazole ring may further enhance these interactions, leading to improved pharmacokinetic properties and reduced side effects.

The cyclopentane ring in this compound contributes to its stability and solubility characteristics, which are essential factors for drug formulation and delivery. Cyclopentane-based scaffolds have been widely used in drug design due to their ability to mimic natural bioactive molecules while maintaining structural integrity. This makes 3-(5-methyl-1H-pyrazol-1-yl)-1-(methylamino)cyclopentane-1-carboxylic acid a promising candidate for further optimization into a lead compound for drug development.

Recent research has also explored the potential applications of this compound in treating neurological disorders. Studies indicate that 3-(5-methyl-1H-pyrazol-1-yl)-1-(methylamino)cyclopentane-1-carboxylic acid can interact with neurotransmitter receptors, such as serotonin and dopamine receptors, which are implicated in conditions like depression and Parkinson’s disease. The ability of this compound to modulate these receptors suggests its potential as an adjunct therapy or even a primary treatment option for neurological disorders.

The carboxylic acid group at the 1-position of 3-(5-methyl-1H-pyrazol-1-yl)-1-(methylamino)cyclopentane-1-carboxylic acid provides an additional site for chemical modification, allowing researchers to explore various derivatives with enhanced biological activity. This versatility makes it an ideal scaffold for structure-based drug design (SBDD) approaches, where computational methods are used to predict how modifications to a molecule will affect its binding affinity and efficacy.

In conclusion, 3-(5-methyl-1H-pyrazol-1-yl)-1-(methylamino)cyclopentane-1-carboxylic acid (CAS No. 2137565-79-6) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. Its potential applications in treating inflammatory diseases, neurological disorders, and other conditions make it a valuable compound for further investigation and development. As research continues to uncover new therapeutic possibilities, this compound is poised to play a crucial role in shaping future treatments across multiple medical disciplines.